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Compound of Interest

Compound Name: M2N12

Cat. No.: B8107643

For researchers, scientists, and drug development professionals, the safe handling of all
laboratory reagents is paramount. This document provides essential safety, operational, and
disposal information for M2N12, based on its Safety Data Sheet (SDS).

Chemical Identifier: M2N12 Synonym: 6-chloro-7-[[[1-[(4-methylphenyl)methyl]-1H-1,2,3-triazol-
4-yllmethyllamino]-5,8-quinolinedione CAS Number: 2376577-06-7

Based on the available Safety Data Sheet, M2N12 is not classified as a hazardous substance
according to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals. However, adherence to standard laboratory safety protocols is always
recommended.

Safety and Hazard Ratings

Quantitative safety data for M2N12 is summarized below, indicating a low hazard profile under
the NFPA and HMIS rating systems.
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Hazard Rating

Category Rating Interpretation
System
NFPA (National Fire No hazard beyond
Protection Health 0 that of ordinary
Association) combustible material.
] Will not burn under
Fire 0 ) ) N
typical fire conditions.
Normally stable, even
o under fire exposure
Reactivity 0

conditions, and is not

reactive with water.

HMIS (Hazardous

No significant risk to

Materials Identification  Health 0
health.
System)
o Materials that will not

Flammability 0

burn.

Minimal hazard.
Physical Hazard 0 Materials that are

normally stable.

Personal Protective Equipment (PPE)

While M2N12 is not classified as hazardous, the following general personal protective

equipment is recommended as a standard laboratory practice to minimize exposure to any

chemical substance.
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Protection Type Recommended PPE Purpose

Protects eyes from potential

Eye Protection Safety glasses or goggles
splashes or aerosols.
] o Prevents direct skin contact
Hand Protection Nitrile or latex gloves ) )
with the chemical.
] Protects skin and personal
Body Protection Laboratory coat ) ]
clothing from spills.
In situations with a high
Not required for normal potential for aerosol

Respiratory Protection ) ]
handling generation, a dust mask may

be considered.

Experimental Protocols
Handling Protocol

The following is a step-by-step guide for the safe handling of M2N12 in a laboratory setting:
e Pre-Handling Preparation:
o Ensure the work area is clean and uncluttered.

o Confirm the location and functionality of safety equipment such as eyewash stations and

safety showers.
o Put on the recommended personal protective equipment (lab coat, gloves, safety glasses).
e Handling the Compound:
o If working with a powdered form, handle it in a manner that minimizes dust generation.
o Use a spatula or other appropriate tool to transfer the solid.

o If preparing a solution, add the solid to the solvent slowly to avoid splashing.
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o Ensure all containers are clearly labeled with the chemical name and any other relevant
information.

e Post-Handling Procedures:

o

Securely close the container after use.

[e]

Clean the work area and any equipment used.

o

Remove gloves and wash hands thoroughly with soap and water.

[¢]

Store M2N12 in a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Plan

Proper disposal of M2N12 and its containers is essential to maintain a safe laboratory
environment.

e Unused Product (Solid):

o As a non-hazardous solid, small quantities can typically be disposed of in the regular solid
waste stream, in accordance with institutional and local regulations.

o Ensure the waste is contained in a sealed bag or container.
e Solutions of M2N12 (Liquid):

o Non-hazardous liquid waste may be permissible for drain disposal with copious amounts
of water, pending approval from your institution's Environmental Health and Safety (EH&S)
department.[1]

o Never dispose of liquid chemicals in the regular trash.[1]
o Empty Containers:
o Rinse empty containers thoroughly with an appropriate solvent.

o The rinseate should be disposed of as liquid waste.
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o Once clean and dry, deface the label and dispose of the container in the regular trash or
recycling, as per your institution's guidelines.

Operational Workflow for Handling M2N12
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Caption: Workflow for handling a non-hazardous chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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